Cas no 1206969-61-0 (5-BROMO-3,4-DIFLUORO-2-HYDROXYBENZALDEHYDE)

• Product Name: 5-BROMO-3,4-DIFLUORO-2-HYDROXYBENZALDEHYDE
• CAS No: 1206969-61-0
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• CID: 3321104
• PubChem ID: 53485944
• Update Time: 2025-11-01

5-BROMO-3,4-DIFLUORO-2-HYDROXYBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3,4-DIFLUORO-2-HYDROXYBENZALDEHYDE
• Benzaldehyde, 5-bromo-3,4-difluoro-2-hydroxy-
• 1206969-61-0

• Inchi： 1S/C7H3BrF2O2/c8-4-1-3(2-11)7(12)6(10)5(4)9/h1-2,12H
• InChI Key： GZYDORINQPDUJX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=C(F)C(F)=C1O

Computed Properties

• Exact Mass: 235.92845g/mol
• Monoisotopic Mass: 235.92845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-BROMO-3,4-DIFLUORO-2-HYDROXYBENZALDEHYDE

5-Bromo-3,4-Difluoro-2-Hydroxybenzaldehyde (CAS No. 1206969-61-0)

5-Bromo-3,4-Difluoro-2-Hydroxybenzaldehyde (CAS No. 1206969-61-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique combination of functional groups, including a bromine atom, two fluorine atoms, a hydroxyl group, and an aldehyde group, all attached to a benzene ring. The presence of these groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The molecular formula of this compound is C7H4BrF2O2, and its molecular weight is approximately 235.0 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point of around 185°C and a boiling point exceeding 350°C under normal pressure. Its solubility in water is relatively low, but it exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the potential of 5-Bromo-3,4-Difluoro-2-Hydroxybenzaldehyde in the development of novel antimicrobial agents. Researchers have found that the compound exhibits potent activity against a wide range of bacterial and fungal pathogens. This is attributed to its ability to disrupt the integrity of microbial cell membranes and inhibit key enzymatic processes essential for their survival. Furthermore, the compound's selective toxicity towards pathogens over human cells makes it a promising candidate for drug development.

In the realm of materials science, this compound has been explored as a precursor for the synthesis of advanced materials such as fluorinated polymers and brominated resins. Its ability to undergo various polymerization reactions under controlled conditions has opened new avenues for the creation of materials with enhanced thermal stability and mechanical properties. Recent advancements in polymer chemistry have enabled the incorporation of this compound into high-performance polymers used in aerospace and electronics industries.

The synthesis of 5-Bromo-3,4-Difluoro-2-Hydroxybenzaldehyde involves a multi-step process that typically begins with the bromination of an aromatic ring followed by fluorination and hydroxylation steps. Recent research has focused on optimizing these steps to improve yield and reduce environmental impact. For instance, the use of green chemistry principles, such as catalytic hydrogenation and microwave-assisted synthesis, has significantly streamlined the production process.

Another area where this compound has shown promise is in environmental remediation. Studies have demonstrated its effectiveness as an adsorbent for heavy metals in contaminated water systems. The compound's ability to form stable complexes with metal ions such as lead and mercury makes it a potential candidate for use in water treatment technologies. Ongoing research is exploring ways to enhance its adsorption capacity through functionalization with other chemical groups.

In terms of spectroscopic analysis, 5-Bromo-3,4-Difluoro-2-Hydroxybenzaldehyde exhibits distinct absorption bands in both UV-vis and IR spectra due to the presence of electron-withdrawing groups on the benzene ring. These spectral characteristics are valuable for identifying the compound in complex mixtures and monitoring its behavior during chemical reactions.

Despite its numerous applications, there are challenges associated with the use of this compound. One major concern is its potential toxicity to aquatic life if released into the environment during industrial processes. Efforts are underway to develop safer handling procedures and waste management strategies to mitigate these risks.

In conclusion, 5-Bromo-3,4-Difluoro-2-Hydroxybenzaldehyde (CAS No. 1206969-61-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials development, and environmental protection. As ongoing research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.